![molecular formula C21H15N3O2S2 B5916226 N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-3-(2-furyl)acrylamide](/img/structure/B5916226.png)
N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-3-(2-furyl)acrylamide
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Overview
Description
N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-3-(2-furyl)acrylamide, commonly known as BFA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. BFA is a member of the acrylamide family of compounds, which are widely used in industry and research.
Mechanism of Action
BFA works by inhibiting the activity of protein kinase C (PKC), an enzyme that plays a key role in cell signaling and growth. By inhibiting PKC, BFA disrupts the signaling pathways that are necessary for cancer cell growth and survival.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, BFA has been found to have a number of other biochemical and physiological effects. BFA has been shown to inhibit the production of pro-inflammatory cytokines, which are molecules that play a key role in the immune response. BFA has also been found to have anti-angiogenic properties, meaning that it can prevent the growth of new blood vessels, which is necessary for tumor growth.
Advantages and Limitations for Lab Experiments
One of the main advantages of BFA is its specificity for PKC. Unlike other compounds that inhibit PKC, BFA does not affect other enzymes or signaling pathways. This makes it a valuable tool for studying the role of PKC in various biological processes. However, one of the limitations of BFA is its toxicity. BFA can be toxic to cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are a number of future directions for research on BFA. One area of interest is in the development of BFA analogs, which could have improved anti-cancer properties and reduced toxicity. Another area of interest is in the use of BFA in combination with other anti-cancer drugs, which could enhance its effectiveness. Finally, there is interest in exploring the potential applications of BFA in other fields, such as immunology and neuroscience.
Conclusion:
In conclusion, N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-3-(2-furyl)acrylamide is a synthetic compound with potential applications in scientific research. Its specificity for PKC and anti-cancer properties make it a valuable tool for studying the role of PKC in various biological processes. While its toxicity can limit its use in certain experiments, there are a number of future directions for research on BFA, including the development of analogs and exploring its potential applications in other fields.
Synthesis Methods
BFA can be synthesized using a variety of methods, including the reaction of 3-(1,3-benzothiazol-2-yl)aniline with carbon disulfide and chloroacetic acid, followed by coupling with 3-(2-furyl)acryloyl chloride. The resulting product is purified by recrystallization.
Scientific Research Applications
BFA has been studied extensively for its potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. BFA has been found to have anti-cancer properties, and has been shown to induce apoptosis (programmed cell death) in cancer cells.
properties
IUPAC Name |
(E)-N-[[3-(1,3-benzothiazol-2-yl)phenyl]carbamothioyl]-3-(furan-2-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15N3O2S2/c25-19(11-10-16-7-4-12-26-16)24-21(27)22-15-6-3-5-14(13-15)20-23-17-8-1-2-9-18(17)28-20/h1-13H,(H2,22,24,25,27)/b11-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POCVMCGWEOGERT-ZHACJKMWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)C3=CC(=CC=C3)NC(=S)NC(=O)C=CC4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)N=C(S2)C3=CC(=CC=C3)NC(=S)NC(=O)/C=C/C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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